4-Amino-3,3-diethylpiperidine
Cat. No. B8400340
M. Wt: 156.27 g/mol
InChI Key: JPIIHMKDXDQRGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07393957B2
Procedure details
A mixture of 20% Pd(OH)2 on carbon (0.8 g) and 4-amino-1-benzyl-3,3-diethylpiperidine (8.0 g, 32.52 mmol) in methanol (100 ml) was stirred in hydrogen atmosphere (1 atm.) at 30° C. for 6 hr. The catalyst was filtered off, washed with methanol and filtrate was concentrated to dryness to afford 4-amino-3,3-diethylpiperidine. Yield 4.8 g (94.60%), C9H20N2, m/z 157 (M+1), PMR (CDCl3): 0.9 (s, 6H), 1.5 (m, 2H), 1.58 (bs, 2H, D2O exchangeable), 2.26-2.68 (m, 4H), 3.06 (m, 1H), 3.52 (bs, 1H, D2O exchangeable).
Name
4-amino-1-benzyl-3,3-diethylpiperidine
Quantity
8 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]1[CH2:7][CH2:6][N:5](CC2C=CC=CC=2)[CH2:4][C:3]1([CH2:17][CH3:18])[CH2:15][CH3:16]>CO.[H][H].[OH-].[OH-].[Pd+2]>[NH2:1][CH:2]1[CH2:7][CH2:6][NH:5][CH2:4][C:3]1([CH2:17][CH3:18])[CH2:15][CH3:16] |f:3.4.5|
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Inputs
Step Two
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Name
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4-amino-1-benzyl-3,3-diethylpiperidine
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Quantity
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8 g
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Type
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reactant
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Smiles
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NC1C(CN(CC1)CC1=CC=CC=C1)(CC)CC
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.8 g
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered off
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WASH
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Type
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WASH
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Details
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washed with methanol and filtrate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1C(CNCC1)(CC)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
